N1-(5-chloro-2-methoxyphenyl)-N2-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-methoxyphenyl)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]oxamide
• InChI: InChI=1S/C18H17ClN4O4/c1-26-15-6-5-12(19)10-13(15)22-18(25)17(24)20-11-14(16-4-2-9-27-16)23-8-3-7-21-23/h2-10,14H,11H2,1H3,(H,20,24)(H,22,25)
• InChI Key: RLYLIIQUXXJDOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Molecular Formula: C18H17ClN4O4
• Molecular Weight: 388.8 g/mol

Description

N1-(5-chloro-2-methoxyphenyl)-N2-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C18H17ClN4O4 and its molecular weight is 388.81. The purity is usually 95%.
BenchChem offers high-quality N1-(5-chloro-2-methoxyphenyl)-N2-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(5-chloro-2-methoxyphenyl)-N2-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anion-directed Organized Assemblies

Research on protonated pyrazole-based ionic salts, including compounds with structural similarities to the one mentioned, has shown applications in forming organized assemblies directed by anions. These studies explore the molecular architecture and interactions within crystalline structures, which are fundamental in materials science and could inform the development of new materials with specific properties (Zheng et al., 2013).

Biological Evaluation of Pyrazoline Derivatives

A series of pyrazoline derivatives, synthesized using methods that might be similar to those applicable for N1-(5-chloro-2-methoxyphenyl)-N2-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)oxalamide, have been evaluated for their anti-inflammatory and antibacterial properties. Such studies highlight the potential for compounds within this chemical family to serve as leads in the development of new therapeutic agents (Ravula et al., 2016).

Antioxidant Agents from Chalcone Derivatives

Research into novel chalcone derivatives, which share a core structural motif with the compound , has identified potent antioxidant agents. This suggests that similar compounds might be explored for their antioxidant properties, contributing to the development of treatments for diseases caused by oxidative stress (Prabakaran et al., 2021).

Radiotracer Synthesis for CB1 Cannabinoid Receptors

The synthesis of pyrazole-3-carboxamide derivatives for use as PET radiotracers in studying CB1 cannabinoid receptors in the brain demonstrates the application of similar compounds in medical imaging and neuroscience research (Katoch-Rouse et al., 2003).

Antibacterial Activity of Oxadiazole Derivatives

Studies on oxadiazole derivatives, related in structure to the compound of interest, have shown significant antibacterial activity. This underscores the potential of such compounds in the development of new antibacterial drugs (Rai et al., 2009).